![molecular formula C7H9NO2S B1599132 2-amino-2-(3-methylthiophen-2-yl)acetic Acid CAS No. 500718-18-3](/img/structure/B1599132.png)
2-amino-2-(3-methylthiophen-2-yl)acetic Acid
Overview
Description
2-amino-2-(3-methylthiophen-2-yl)acetic acid is a compound with the CAS Number: 500718-18-3 and a molecular weight of 171.22 . It has an IUPAC name of amino (3-methyl-2-thienyl)acetic acid . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for 2-amino-2-(3-methylthiophen-2-yl)acetic acid is1S/C7H9NO2S/c1-4-2-3-11-6 (4)5 (8)7 (9)10/h2-3,5H,8H2,1H3, (H,9,10)
. This indicates the molecular structure of the compound.
Scientific Research Applications
Organic Electronics
This compound has been referenced in the context of organic n-channel field-effect transistors based on arylenediimide-thiophene derivatives .
Medicinal Chemistry
Thiophene derivatives, including those related to 2-amino-2-(3-methylthiophen-2-yl)acetic Acid, have been used in the synthesis of anticancer agents . Additionally, they have shown cytotoxicity towards cancer cell lines in certain studies .
Industrial Chemistry
It has been used in automated parallel synthesis of combinatorial arrays of individual chalcone derivatives and synthesis of other organic compounds .
Mechanism of Action
Target of Action
The primary targets of 2-amino-2-(3-methylthiophen-2-yl)acetic Acid are currently unknown. This compound is a derivative of glycine, an amino acid, and may interact with proteins or enzymes in the body that recognize or bind to glycine or similar structures .
Mode of Action
As a glycine derivative, it may interact with its targets in a similar manner to glycine, potentially acting as a ligand for glycine receptors or other proteins .
Biochemical Pathways
Given its structural similarity to glycine, it may be involved in pathways where glycine acts as a neurotransmitter or a building block for proteins .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-amino-2-(3-methylthiophen-2-yl)acetic Acid are not well studied. As a small molecule, it is likely to be absorbed in the gastrointestinal tract and distributed throughout the body. Its metabolism and excretion would depend on its interactions with various enzymes and transporters in the body .
Result of Action
As a glycine derivative, it may have effects similar to those of glycine, which can act as a neurotransmitter and has roles in various cellular processes .
Safety and Hazards
The safety information for 2-amino-2-(3-methylthiophen-2-yl)acetic acid includes several hazard statements: H302, H312, H332 . The compound also has several precautionary statements: P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501 . The signal word for this compound is "Warning" .
properties
IUPAC Name |
2-amino-2-(3-methylthiophen-2-yl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2S/c1-4-2-3-11-6(4)5(8)7(9)10/h2-3,5H,8H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHUPHROQPYXKBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40402827 | |
Record name | 2-amino-2-(3-methylthiophen-2-yl)acetic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40402827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-2-(3-methylthiophen-2-yl)acetic Acid | |
CAS RN |
500718-18-3 | |
Record name | 2-amino-2-(3-methylthiophen-2-yl)acetic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40402827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.